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Compound of Interest

Compound Name: Piceatannol

Cat. No.: B1677779

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of piceatannol, a naturally occurring stilbenoid with a range of
biological activities. Adherence to these procedures is critical to mitigate risks and ensure the
integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

Piceatannol requires careful handling due to its potential hazards. According to safety data
sheets, it is harmful if swallowed, in contact with skin, or if inhaled[1]. Therefore, a
comprehensive PPE strategy is not just recommended, but essential.

Recommended Personal Protective Equipment:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory. Always
inspect gloves for tears or punctures before use and wash them before removal[2].

o Eye Protection: Safety goggles that provide a complete seal around the eyes are required to
protect against dust particles and splashes|[3][4].

o Body Protection: A lab coat or chemical-resistant suit must be worn to prevent skin contact[5]
[6]. For activities with a higher risk of splashes, a chemical-resistant apron is also
recommended[5].
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o Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA-
approved respirator is necessary to prevent inhalation[7].

Operational Plan for Safe Handling and Disposal

A systematic approach to handling piceatannol from receipt to disposal minimizes exposure
and contamination risks.

Step-by-Step Handling Protocol:
e Receiving and Storage:
o Upon receipt, inspect the container for any damage.

o Store piceatannol in a tightly sealed container in a cool, dry, and well-ventilated area,
protected from light[3][8]. Recommended storage temperatures are between 2-8°C or at
-20°C, as specified by the supplier[3][7].

e Preparation and Handling:

o All handling of solid piceatannol that may generate dust should be conducted in a
certified chemical fume hood to ensure adequate ventilation[3].

o Avoid creating dust. If weighing the powder, do so carefully on a tared weighing paper or in
a suitable container within the fume hood.

o When preparing solutions, add the solid to the solvent slowly to avoid splashing.
Piceatannol is soluble in organic solvents like ethanol and DMSOI8][9].

e Spill Management:

o

In case of a spill, ensure the area is well-ventilated.

[¢]

For powder spills, prevent further dispersion by covering with a plastic sheet or tarp[7].

[¢]

Mechanically collect the spilled material using appropriate tools (e.g., a scoop) and place it
in a sealed, labeled container for disposal[7].
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o Clean the contaminated surface thoroughly[7].
Disposal Plan:

The disposal of piceatannol and its containers must comply with all applicable local, regional,
and national regulations[3].

o Waste Collection:

o Collect all waste materials, including empty containers, contaminated PPE, and spilled
material, in a designated and properly labeled hazardous waste container.

o Disposal Procedure:

o For small quantities of unused piceatannol, one general recommendation for non-flush
list drugs is to mix the compound with an unappealing substance like dirt or used coffee
grounds, place the mixture in a sealed plastic bag, and then dispose of it in the trash[10].
However, this should only be done if permitted by your institution and local regulations.

o Always consult your institution's environmental health and safety (EHS) department for
specific disposal protocols.

Quantitative Data Summary

The following table summarizes key quantitative data for piceatannol.
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Property Value
Molecular Weight 244.25 g/mol [3]
Soluble in ethanol (10 mg/ml), DMSO (10
» mg/ml), and dimethyl formamide. Sparingly
Solubility

soluble in aqueous buffers (0.3 mg/mlin a 1:2
solution of ethanol:PBS, pH 7.2)[8][9].

Storage Temperature

Recommended at 2-8°C or -20°C[3][7].

Occupational Exposure Limits (OELS)

Not established. In the absence of specific
OELs, exposure should be minimized to the

lowest achievable level.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of

piceatannol.
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Piceatannol Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of piceatannol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1677779?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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